1-(4-ethoxybenzoyl)-4-ethylpiperazine

• IUPAC Name: (4-ethoxyphenyl)-(4-ethylpiperazin-1-yl)methanone
• InChI: InChI=1S/C15H22N2O2/c1-3-16-9-11-17(12-10-16)15(18)13-5-7-14(8-6-13)19-4-2/h5-8H,3-4,9-12H2,1-2H3
• InChI Key: IBAWGMXJOKWKQF-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)C2=CC=C(C=C2)OCC
• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol

Description

1-(4-ethoxybenzoyl)-4-ethylpiperazine (EBEP) is a synthetic compound that has gained attention in the scientific community for its potential applications in various fields, such as medicinal chemistry and neuroscience. EBEP is a piperazine derivative that belongs to the class of benzoylpiperazines, which have been studied for their pharmacological properties, including analgesic, anxiolytic, and anti-inflammatory effects. In

Mechanism of Action

The mechanism of action of 1-(4-ethoxybenzoyl)-4-ethylpiperazine is not fully understood, but it is thought to involve the modulation of neurotransmitter activity in the brain. 1-(4-ethoxybenzoyl)-4-ethylpiperazine has been shown to increase the release of dopamine and serotonin in certain brain regions, which may contribute to its pharmacological effects. 1-(4-ethoxybenzoyl)-4-ethylpiperazine has also been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and monoamine oxidase, which are involved in the breakdown of neurotransmitters.
Biochemical and Physiological Effects
1-(4-ethoxybenzoyl)-4-ethylpiperazine has been shown to have a range of biochemical and physiological effects in preclinical studies. In animal models, 1-(4-ethoxybenzoyl)-4-ethylpiperazine has been shown to have analgesic, anxiolytic, and antidepressant effects, as well as anti-inflammatory and antioxidant properties. 1-(4-ethoxybenzoyl)-4-ethylpiperazine has also been shown to improve cognitive function and memory in certain animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

1-(4-ethoxybenzoyl)-4-ethylpiperazine has several advantages for lab experiments, including its high purity and availability, as well as its well-characterized pharmacological profile. However, there are also some limitations to using 1-(4-ethoxybenzoyl)-4-ethylpiperazine in lab experiments. One limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of certain experiments. Additionally, 1-(4-ethoxybenzoyl)-4-ethylpiperazine has not yet been evaluated in human clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for research on 1-(4-ethoxybenzoyl)-4-ethylpiperazine. One direction is to further investigate its mechanism of action, which may provide insights into its potential therapeutic applications. Another direction is to evaluate its safety and efficacy in human clinical trials, which will be necessary before it can be developed as a drug candidate. Additionally, 1-(4-ethoxybenzoyl)-4-ethylpiperazine may have applications in other fields of scientific research, such as neuroscience and drug discovery, which should be explored in future studies.
Conclusion
In conclusion, 1-(4-ethoxybenzoyl)-4-ethylpiperazine is a promising compound for scientific research, with potential applications in medicinal chemistry, neuroscience, and drug discovery. Its synthesis method has been optimized to increase its yield and purity, making it readily available for research. While its mechanism of action is not fully understood, preclinical studies have demonstrated its pharmacological effects, including analgesic, anxiolytic, and anti-inflammatory properties. Further research is needed to fully understand its potential applications and limitations.

Synthesis Methods

1-(4-ethoxybenzoyl)-4-ethylpiperazine can be synthesized by reacting 4-ethoxybenzoyl chloride with 4-ethylpiperazine in the presence of a base, such as triethylamine or sodium hydroxide. The reaction yields 1-(4-ethoxybenzoyl)-4-ethylpiperazine as a white solid with a melting point of 80-82°C and a purity of over 98%. The synthesis of 1-(4-ethoxybenzoyl)-4-ethylpiperazine has been optimized to increase the yield and purity of the compound, making it readily available for scientific research.

Scientific Research Applications

1-(4-ethoxybenzoyl)-4-ethylpiperazine has been studied for its potential applications in various fields of scientific research. One of the most promising applications of 1-(4-ethoxybenzoyl)-4-ethylpiperazine is in medicinal chemistry, where it has been evaluated as a potential drug candidate for the treatment of various diseases, such as cancer, Alzheimer's disease, and Parkinson's disease. 1-(4-ethoxybenzoyl)-4-ethylpiperazine has been shown to have a high affinity for certain receptors in the brain, such as the dopamine D2 and serotonin 5-HT1A receptors, which are involved in the regulation of mood, cognition, and motor function.